Lactosyl Maprotiline-d5

Specification

• Molecular Formula: C₃₂H₃₈D₅NO₁₀
• Molecular Weight: 606.72

Introduction

Chemical Identity and Structural Characteristics

Lactosyl Maprotiline-d5 is characterized by its distinctive molecular structure combining maprotiline with lactose and deuterium labeling. The compound functions primarily as a stable isotope-labeled analytical standard used in pharmaceutical research and quality control procedures.

Basic Chemical Properties

The fundamental chemical and physical properties of Lactosyl Maprotiline-d5 are summarized in the following table:

Property	Value
Molecular Formula	C32H38D5NO10
Molecular Weight	606.72 g/mol
Physical State	Powder
Compatible Solvents	Chloroform, Dichloromethane, DMSO
Storage Conditions	2-8°C, protected from air and light
Purity (Typical)	98%

The compound's structure features five deuterium atoms strategically incorporated into the maprotiline portion of the molecule, making it valuable for mass spectrometric analysis and metabolic studies.

Structural Configuration

Lactosyl Maprotiline-d5 contains a complex structure with specific stereochemistry, particularly in the lactose moiety. The compound's SMILES notation indicates its precise structural arrangement: [2H]C([2H])([2H])N([C@H]1OC@@HC@HC@@H[C@@H]1O)C([2H])([2H])CCC34CCC(c5ccccc35)c6ccccc46.

The IUPAC nomenclature describes it as (2R,3S,4R,5S,6S)-2-[(2S,3R,4S,5S,6S)-6-[[1,1-dideuterio-3-(1-tetracyclo[6.6.2.02,7.09,14]hexadeca-2(7),3,5,9(14),10,12-hexaenyl)propyl]-(trideuteriomethyl)amino]-4,5-dihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-6-(hydroxymethyl)oxane derivative.

Synthesis and Development

The synthesis of Lactosyl Maprotiline-d5 involves specialized chemical processes combining organic synthesis and isotope labeling techniques. Though detailed synthetic routes are proprietary to manufacturers, the general approach involves conjugation of lactose to maprotiline followed by selective deuterium incorporation.

Precursor Compounds

Lactosyl Maprotiline-d5 development stems from two key compounds:

• Maprotiline: A tetracyclic antidepressant with the basic structure that provides the pharmacological activity

• Lactose: A disaccharide attached through conjugation chemistry

The deuterium labeling pattern specifically includes five deuterium atoms, typically positioned on the N-methyl group and adjacent carbons, which provides mass distinction in analytical applications without significantly altering the pharmacological properties.

Pharmacological Profile and Applications

Lactosyl Maprotiline-d5 serves specialized roles in pharmaceutical research and development, primarily as an analytical standard rather than as a therapeutic agent itself.

Relationship to Maprotiline

Maprotiline, the parent compound, functions as an antidepressant used in treating major depressive disorder, depressive neurosis, manic depressive illness, and anxiety related to depression. It is marketed under brand names including Ludiomil. The lactosyl conjugation and deuterium labeling in Lactosyl Maprotiline-d5 modify the pharmacokinetic properties while maintaining structural similarity to the parent compound.

Research Applications

The primary applications of Lactosyl Maprotiline-d5 include:

• Internal standard for quantitative mass spectrometry

• Pharmacokinetic and metabolic tracking studies

• Quality control in pharmaceutical manufacturing

• Research into drug metabolism and absorption patterns

These applications leverage the compound's deuterium labeling, which creates distinctive mass spectrometric patterns that can be differentiated from unlabeled compounds.

Analytical Methodologies

Lactosyl Maprotiline-d5 serves as a valuable tool in various analytical methodologies, particularly in mass spectrometry and chromatographic applications.

Mass Spectrometric Analysis

The strategic deuterium labeling in Lactosyl Maprotiline-d5 provides a mass shift that allows researchers to differentiate the compound from endogenous or unlabeled compounds in biological samples. This property makes it particularly valuable in liquid chromatography-mass spectrometry (LC-MS) methods for quantification of maprotiline and its metabolites.

Specification	Typical Value
Catalogue Number	Various (e.g., TRC-L165282-25MG, C241072)
Purity	≥98%
Available Pack Sizes	1mg, 10mg, 25mg
Product Format	Neat powder
Product Type	Stable Isotope Labeled, Analytical Standard
Storage Requirements	-20°C (long-term), 2-8°C (working storage)
Shipping Conditions	Room temperature with appropriate packaging

Several suppliers offer this compound, including LGC Standards and Coompo, with prices varying based on quantity and purity specifications.

Regulatory and Supply Considerations

Some suppliers indicate that Lactosyl Maprotiline-d5 may be subject to specific handling and shipping regulations. Common notes from suppliers include:

• "Restrictions may apply"

• "Made to order" (produced when an order is placed)

• "Additional documentation may be required"

These considerations reflect the specialized nature of the compound and its controlled distribution in the research chemical market.

Related Deuterated Compounds

Several related deuterium-labeled maprotiline derivatives exist in the research chemical market, forming a family of analytical standards and research tools.

Comparative Analysis of Related Compounds

Compound Name	Molecular Formula	Molecular Weight	CAS Number	Applications
Lactosyl Maprotiline-d5	C32H38D5NO10	606.72	Not Available	Analytical standard, metabolic studies
Maprotiline-d5 Hydrochloride	C20H19D5ClN	318.9	1794942-12-3	Analytical standard, pharmacokinetics
N-Methyl-d5 Maprotiline Hydrochloride	C21H20D5N- HCl	Not specified	Not Available	Analytical standard

These compounds represent variations in deuterium labeling patterns and salt forms, providing researchers with options for different analytical requirements.

Future Research Directions

The development and application of Lactosyl Maprotiline-d5 points toward several emerging research areas within pharmaceutical science and analytical chemistry.